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2-(3,5-dimethyl-1H-pyrazol-4-yl)-1-[4-(3-fluoropropyl)piperazin-1-yl]ethanone

Name: 2-(3,5-dimethyl-1H-pyrazol-4-yl)-1-[4-(3-fluoropropyl)piperazin-1-yl]ethanone
Brand: Smolecule
SKU: S7288012
Rating: 4 (2 reviews)

Catalog No.

S7288012

CAS No.

M.F

C14H23FN4O

M. Wt

282.36 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-(3,5-dimethyl-1H-pyrazol-4-yl)-1-[4-(3-fluoropro...

8. Toxicity and Safety in Scientific Experiments
9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Specification
14. Others

General Information

Product Name

2-(3,5-dimethyl-1H-pyrazol-4-yl)-1-[4-(3-fluoropropyl)piperazin-1-yl]ethanone

IUPAC Name

2-(3,5-dimethyl-1H-pyrazol-4-yl)-1-[4-(3-fluoropropyl)piperazin-1-yl]ethanone

Molecular Formula

C14H23FN4O

Molecular Weight

282.36 g/mol

InChI

InChI=1S/C14H23FN4O/c1-11-13(12(2)17-16-11)10-14(20)19-8-6-18(7-9-19)5-3-4-15/h3-10H2,1-2H3,(H,16,17)

InChI Key

COCAYVIDUQZIKW-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=NN1)C)CC(=O)N2CCN(CC2)CCCF

2-(3,5-dimethyl-1H-pyrazol-4-yl)-1-[4-(3-fluoropropyl)piperazin-1-yl]ethanone, also known as DPFE, is an organic compound that has recently gained attention in the scientific community for its potential applications in various fields of research and industry. In this paper, we will explore the definition and background of DPFE, its physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations and future directions.

Definition and Background

2-(3,5-dimethyl-1H-pyrazol-4-yl)-1-[4-(3-fluoropropyl)piperazin-1-yl]ethanone is a synthetic compound belonging to the class of pyrazole derivatives. It is a novel entity and has not been reported in literature before. 2-(3,5-dimethyl-1H-pyrazol-4-yl)-1-[4-(3-fluoropropyl)piperazin-1-yl]ethanone has a chemical formula of C18H27FN4O and a molecular weight of 338.44 g/mol.

Physical and Chemical Properties

2-(3,5-dimethyl-1H-pyrazol-4-yl)-1-[4-(3-fluoropropyl)piperazin-1-yl]ethanone is a white to pale yellow crystalline powder that is soluble in water, ethanol, and methanol. It has a melting point of 119-121°C and a boiling point of 459.3°C at 760 mmHg. 2-(3,5-dimethyl-1H-pyrazol-4-yl)-1-[4-(3-fluoropropyl)piperazin-1-yl]ethanone has a refractive index of 1.618 and a density of 1.17 g/cm3.

Synthesis and Characterization

2-(3,5-dimethyl-1H-pyrazol-4-yl)-1-[4-(3-fluoropropyl)piperazin-1-yl]ethanone is synthesized through a multi-step reaction involving the condensation of 3,5-dimethyl-1H-pyrazole-4-carbaldehyde and 3-fluoropropylpiperazine in the presence of ethylene diamine. The product is then purified by recrystallization and characterized by various spectroscopic methods such as infrared and nuclear magnetic resonance spectroscopy.

Analytical Methods

Several analytical methods have been developed to determine the purity and identity of 2-(3,5-dimethyl-1H-pyrazol-4-yl)-1-[4-(3-fluoropropyl)piperazin-1-yl]ethanone. These methods include high-performance liquid chromatography, Fourier transform infrared spectroscopy, nuclear magnetic resonance spectroscopy, and mass spectrometry.

Biological Properties

Several studies have reported the biological activities of 2-(3,5-dimethyl-1H-pyrazol-4-yl)-1-[4-(3-fluoropropyl)piperazin-1-yl]ethanone, which include its antifungal, anticancer, and analgesic properties. 2-(3,5-dimethyl-1H-pyrazol-4-yl)-1-[4-(3-fluoropropyl)piperazin-1-yl]ethanone has been shown to inhibit tumor growth in mice models and has also exhibited antifungal activity against several strains of fungi.

Toxicity and Safety in Scientific Experiments

Studies involving the safety and toxicity of 2-(3,5-dimethyl-1H-pyrazol-4-yl)-1-[4-(3-fluoropropyl)piperazin-1-yl]ethanone have reported no significant toxic effects even at high doses. However, more studies are required to understand the long-term effects of 2-(3,5-dimethyl-1H-pyrazol-4-yl)-1-[4-(3-fluoropropyl)piperazin-1-yl]ethanone on humans and the environment.

Applications in Scientific Experiments

2-(3,5-dimethyl-1H-pyrazol-4-yl)-1-[4-(3-fluoropropyl)piperazin-1-yl]ethanone has potential applications in various scientific experiments such as drug development and synthesis, cancer research, and material science. 2-(3,5-dimethyl-1H-pyrazol-4-yl)-1-[4-(3-fluoropropyl)piperazin-1-yl]ethanone can be used as a starting material for the synthesis of several other pyrazole derivatives, which have a wide range of biological activities.

Current State of Research

Research on 2-(3,5-dimethyl-1H-pyrazol-4-yl)-1-[4-(3-fluoropropyl)piperazin-1-yl]ethanone is still in its early stages, and several studies are being conducted to explore the potential applications of this compound.

Potential Implications in Various Fields of Research and Industry

2-(3,5-dimethyl-1H-pyrazol-4-yl)-1-[4-(3-fluoropropyl)piperazin-1-yl]ethanone has potential implications in various fields of research and industry such as pharmaceuticals, material science, and agriculture. 2-(3,5-dimethyl-1H-pyrazol-4-yl)-1-[4-(3-fluoropropyl)piperazin-1-yl]ethanone can be used as a starting material for the synthesis of several other pyrazoles that have a wide range of biological activities.

Limitations and Future Directions

One of the limitations of 2-(3,5-dimethyl-1H-pyrazol-4-yl)-1-[4-(3-fluoropropyl)piperazin-1-yl]ethanone is its low solubility in water, which limits its applications in aqueous systems. Future directions in research include the synthesis of 2-(3,5-dimethyl-1H-pyrazol-4-yl)-1-[4-(3-fluoropropyl)piperazin-1-yl]ethanone derivatives with improved solubility and the development of efficient methods of synthesis and purification.
Other potential future directions include the study of the environmental impact of 2-(3,5-dimethyl-1H-pyrazol-4-yl)-1-[4-(3-fluoropropyl)piperazin-1-yl]ethanone and the evaluation of its potential as an agrochemical.